Cas no 2228339-55-5 (3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine
• CAS No: 2228339-55-5
• MF: C₆H₁₀FN₃
• MW: 143.162104129791
• CID: 5963556
• PubChem ID: 165847334
• Update Time: 2025-10-30

3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine
• EN300-1812802
• 2228339-55-5

• Inchi： 1S/C6H10FN3/c7-5(1-3-8)6-2-4-9-10-6/h2,4-5H,1,3,8H2,(H,9,10)
• InChI Key： XSFOWIXKFUQDEJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NN1)CCN

Computed Properties

• Exact Mass: 143.08587549g/mol
• Monoisotopic Mass: 143.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine

Comprehensive Overview of 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine (CAS No. 2228339-55-5): Properties, Applications, and Research Insights

The compound 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine (CAS No. 2228339-55-5) is a fluorinated organic molecule featuring a pyrazole ring and an amine functional group. Its unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluorine and pyrazole moieties enhances its metabolic stability and binding affinity, making it a valuable candidate for drug discovery.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to improve pharmacokinetic properties. 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine aligns with this trend, as researchers explore its utility in designing kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other targeted therapies. Its CAS number 2228339-55-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the incorporation of fluorine into the propan-1-amine backbone offers advantages such as increased lipophilicity and resistance to oxidative degradation. These properties are critical for optimizing drug candidates, particularly in oncology and central nervous system (CNS) disorders. The pyrazole ring further contributes to hydrogen bonding interactions, a feature often leveraged in fragment-based drug design.

Beyond pharmaceuticals, 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine has potential applications in material science. Its amine group enables conjugation with polymers or surfaces, while the fluorine atom can impart hydrophobic characteristics. Such dual functionality is valuable for developing coatings, sensors, or catalysts. Researchers are also investigating its role in bioorthogonal chemistry, where selective reactivity is paramount.

Environmental and safety considerations are paramount when handling fluorinated compounds. While CAS 2228339-55-5 is not classified as hazardous under current regulations, proper laboratory practices—such as using personal protective equipment (PPE) and fume hoods—are recommended. Regulatory agencies emphasize the importance of assessing metabolites and degradation products to ensure ecological compatibility.

In the context of AI-driven drug discovery, 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine serves as a test case for predictive modeling. Machine learning algorithms analyze its structural features to forecast solubility, toxicity, and target engagement. This synergy between experimental and computational approaches accelerates the identification of novel therapeutics, a topic frequently queried in scientific search engines.

Looking ahead, the demand for custom synthesis of 2228339-55-5 is expected to rise, particularly for academic and industrial collaborators. Suppliers offering high-purity batches with detailed analytical reports (e.g., NMR, HPLC) are prioritized. Additionally, patents referencing this compound suggest its inclusion in proprietary formulations, underscoring its commercial potential.

To summarize, 3-fluoro-3-(1H-pyrazol-3-yl)propan-1-amine (CAS No. 2228339-55-5) exemplifies the intersection of fluorine chemistry and heterocyclic design. Its versatility across drug development, materials, and computational research positions it as a compound of enduring interest. For further details, peer-reviewed journals and chemical catalogs remain authoritative sources.